Cas no 748150-93-8 ((S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate hydrochloride)

(S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate hydrochloride structure
748150-93-8 structure
Product Name:(S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate hydrochloride
CAS No:748150-93-8
MF:C11H23ClN2O4
MW:282.764322519302
CID:1090331
PubChem ID:73554297
Update Time:2025-04-20

(S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate hydrochloride
    • methyl (2S)-5-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate,hydrochloride
    • methyl (2S)-5-amino-2-{[(tert-butoxy)carbonyl]amino}pentanoate hydrochloride
    • (S)-Methyl5-amino-2-((tert-butoxycarbonyl)amino)pentanoatehydrochloride
    • 748150-93-8
    • Inchi: 1S/C11H22N2O4.ClH/c1-11(2,3)17-10(15)13-8(6-5-7-12)9(14)16-4;/h8H,5-7,12H2,1-4H3,(H,13,15);1H/t8-;/m0./s1
    • InChI Key: AFFYUUQZLRMAKG-QRPNPIFTSA-N
    • SMILES: Cl.O(C(N[C@H](C(=O)OC)CCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 282.135
  • Monoisotopic Mass: 282.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.6A^2

(S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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